Cas no 1804405-69-3 (2-Bromo-4-fluoro-5-hydroxymandelic acid)

• Product Name: 2-Bromo-4-fluoro-5-hydroxymandelic acid
• CAS No: 1804405-69-3
• MF: C₈H₆BrFO₄
• MW: 265.033245563507
• CID: 4942601
• Update Time: 2025-10-29

2-Bromo-4-fluoro-5-hydroxymandelic acid Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4-fluoro-5-hydroxymandelic acid

• Inchi： 1S/C8H6BrFO4/c9-4-2-5(10)6(11)1-3(4)7(12)8(13)14/h1-2,7,11-12H,(H,13,14)
• InChI Key： UJFWDCMROYMDPR-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C=C1C(C(=O)O)O)O)F

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 225
• XLogP3: 1.3
• Topological Polar Surface Area: 77.8

Additional information on 2-Bromo-4-fluoro-5-hydroxymandelic acid

Introduction to 2-Bromo-4-fluoro-5-hydroxymandelic Acid (CAS No. 1804405-69-3)

2-Bromo-4-fluoro-5-hydroxymandelic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1804405-69-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to a class of molecules characterized by a hydroxymandelic acid core structure, which is widely recognized for its versatile biological activities and synthetic utility. The presence of bromine and fluorine substituents in its molecular framework imparts unique electronic and steric properties, making it a valuable intermediate in the development of novel therapeutic agents.

The structural features of 2-bromo-4-fluoro-5-hydroxymandelic acid make it particularly interesting for medicinal chemists. The hydroxymandelic acid moiety is a well-documented pharmacophore, contributing to its potential as a precursor in the synthesis of various bioactive molecules. Additionally, the bromo and fluoro substituents can be strategically employed in further chemical modifications, enabling the creation of more complex and tailored derivatives. These attributes have positioned this compound as a key building block in the pursuit of innovative drug candidates.

In recent years, there has been a surge in research focused on developing new therapeutic strategies targeting complex diseases such as cancer, inflammation, and neurological disorders. 2-Bromo-4-fluoro-5-hydroxymandelic acid has emerged as a promising candidate in this context due to its ability to serve as a versatile scaffold for drug design. Its molecular structure allows for modifications that can enhance binding affinity to biological targets, improve metabolic stability, and optimize pharmacokinetic profiles. These properties are crucial for the development of next-generation pharmaceuticals that exhibit higher efficacy and fewer side effects.

One of the most compelling aspects of 2-bromo-4-fluoro-5-hydroxymandelic acid is its role in the synthesis of kinase inhibitors, which are increasingly recognized for their therapeutic potential in oncology. Kinases are enzymes that play a critical role in cell signaling pathways, and their dysregulation is often associated with various diseases, particularly cancer. By leveraging the unique structural features of this compound, researchers have been able to develop novel kinase inhibitors that exhibit high selectivity and potency. For instance, derivatives of 2-bromo-4-fluoro-5-hydroxymandelic acid have shown promise in preclinical studies as inhibitors of tyrosine kinases, which are implicated in tumor growth and metastasis.

The incorporation of fluorine into the molecular structure of 2-bromo-4-fluoro-5-hydroxymandelic acid is particularly noteworthy, as fluorine atoms are known to influence the pharmacokinetic properties of drug candidates. Fluorinated compounds often exhibit improved bioavailability, longer half-lives, and enhanced metabolic stability. These advantages are attributed to the ability of fluorine to modulate electronic effects and hydrogen bonding interactions within biological systems. Consequently, compounds derived from 2-bromo-4-fluoro-5-hydroxymandelic acid have attracted considerable interest from pharmaceutical companies seeking to develop innovative treatments for various medical conditions.

Furthermore, the bromine substituent in 2-bromo-4-fluoro-5-hydroxymandelic acid provides another point of modification for medicinal chemists. Bromine atoms can participate in various chemical reactions, including cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are widely used in drug discovery to construct complex molecular architectures efficiently. By utilizing bromine as a handle, researchers can introduce diverse functional groups into the molecule, thereby tailoring its biological activity to specific therapeutic needs.

Recent advances in computational chemistry and artificial intelligence have further accelerated the development of novel drug candidates derived from 2-bromo-4-fluoro-5-hydroxymandelic acid. Machine learning algorithms have been employed to predict the binding affinities of different derivatives to biological targets, allowing for rapid screening of potential lead compounds. This approach has significantly reduced the time and cost associated with traditional drug discovery methods while improving the success rate of identifying promising candidates.

The synthetic pathways for 2-bromo-4-fluoro-5-hydroxymandelic acid itself have also been optimized to ensure high yields and purity. Modern synthetic techniques involve multi-step organic transformations that are designed to minimize byproduct formation and maximize efficiency. These advancements have made it possible to produce sufficient quantities of this compound for both research purposes and commercial applications.

In conclusion,2-bromo-4-fluoro-5-hydroxymandelic acid (CAS No. 1804405-69-3) represents a significant asset in the pharmaceutical industry due to its versatile structural features and potential applications in drug development. Its role as a precursor for kinase inhibitors and other bioactive molecules underscores its importance in addressing unmet medical needs. As research continues to uncover new therapeutic possibilities,2-bromo-4-fluoro-5-hydroxymandelic acid is poised to remain at the forefront of medicinal chemistry innovation.